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Compound of Interest

Compound Name: dBRD9

Cat. No.: B606983

Essential Safety and Handling Guide for dBRD9

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling dBRD9 in a laboratory setting. Adherence to these guidelines is
critical for ensuring the safety of all personnel and maintaining the integrity of research.

Understanding dBRD9

dBRD?9 is a potent and selective PROTAC (Proteolysis Targeting Chimera) designed for the
targeted degradation of the BRD9 protein.[1][2][3][4] It functions by linking the BRD9 protein to
an E3 ubiquitin ligase, leading to its ubiquitination and subsequent degradation by the
proteasome.[5] Its primary application is in research, particularly in the study of cancer and
epigenetics.

Chemical Properties:
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Property Value

Molecular Formula C40H45N7010
Molecular Weight 783.84 g/mol
CAS Number 2170679-45-3
Appearance Solid Powder
Solubility Soluble in DMSO

Note: Some suppliers provide dBRD9 as a dihydrochloride salt, which may affect the molecular
weight.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial when handling dBRD9. The
following PPE is mandatory to minimize exposure and ensure safety.

PPE Category Specific Recommendations

] Wear chemical safety goggles or a face shield
Eye and Face Protection )
to protect against splashes.

Use chemically resistant gloves (e.g., nitrile).

Hand Protection ) ] ] )
Change gloves immediately if contaminated.

Wear a standard laboratory coat. Ensure it is

Body Protection
fully buttoned.

Use in a well-ventilated area. A fume hood is
Respiratory Protection strongly recommended for handling the solid

compound and preparing stock solutions.

Closed-toe shoes must be worn at all times in

Foot Protection
the laboratory.

Hazard Identification and First Aid
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While a specific, comprehensive Safety Data Sheet (SDS) for dBRD9 is not universally
available, the following recommendations are based on general laboratory safety best practices
for similar research chemicals.

Hazard First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

In case of contact, immediately wash skin with
) soap and plenty of water. Remove contaminated
Skin Contact , . e
clothing and shoes. Get medical aid if irritation

develops and persists.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.
If swallowed, DO NOT induce vomiting. Never
) give anything by mouth to an unconscious
Ingestion

person. Rinse mouth with water. Call a

physician or poison control center immediately.

Operational Plan: Handling and Storage

Proper handling and storage are vital for maintaining the chemical's integrity and ensuring a
safe laboratory environment.

Receiving and Storage:
» Upon receipt, visually inspect the package for any damage.
o Store dBRD9 powder at -20°C for long-term storage.

o Stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1
month. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.
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Preparation of Stock Solutions:

Equilibrate the vial of solid dBRD9 to room temperature before opening.
o Perform all weighing and solution preparation in a chemical fume hood.

o To prepare a 10 mM stock solution, dissolve the appropriate mass of dBRD9 in anhydrous
DMSO. For example, to prepare 1 mL of a 10 mM stock solution from a compound with a
molecular weight of 783.84 g/mol , you would dissolve 7.84 mg in 1 mL of DMSO.

» Vortex or sonicate the solution to ensure the solid is completely dissolved.

 Aliquot the stock solution into smaller, single-use volumes.

Experimental Workflow

The following diagram illustrates a typical workflow for an in-vitro experiment using dBRD9 to

assess protein degradation.
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Experimental Workflow for dBRD9
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Caption: A typical workflow for in-vitro experiments using dBRD9.
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Disposal Plan

All waste materials contaminated with dBRD9 must be handled as hazardous chemical waste.

e Solid Waste: Collect unused solid dBRD9 and any contaminated items (e.g., weigh boats,
pipette tips) in a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing dBRD9 in a labeled, sealed, and appropriate
hazardous liquid waste container. Do not pour dBRD9 solutions down the drain.

o Contaminated PPE: Dispose of contaminated gloves, lab coats, and other disposable PPE in
the designated hazardous waste stream.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of dBRD9 as a PROTAC.
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dBRD9 Mechanism of Action
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Caption: Mechanism of dBRD9-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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